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  4. 2-[(2S,3R,4R,5S,6R)-2-Ethylsulfanyl-5-hydroxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]isoindole-1,3-dione
2-[(2S,3R,4R,5S,6R)-2-Ethylsulfanyl-5-hydroxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]isoindole-1,3-dione 2-[(2S,3R,4R,5S,6R)-2-Ethylsulfanyl-5-hydroxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]isoindole-1,3-dione
Brand Name: Vulcanchem
CAS No.: 115533-35-2
VCID: VC0031149
InChI: InChI=1S/C30H31NO6S/c1-2-38-30-25(31-28(33)22-15-9-10-16-23(22)29(31)34)27(36-18-21-13-7-4-8-14-21)26(32)24(37-30)19-35-17-20-11-5-3-6-12-20/h3-16,24-27,30,32H,2,17-19H2,1H3/t24-,25-,26-,27-,30+/m1/s1
SMILES: CCSC1C(C(C(C(O1)COCC2=CC=CC=C2)O)OCC3=CC=CC=C3)N4C(=O)C5=CC=CC=C5C4=O
Molecular Formula: C30H31NO6S
Molecular Weight: 533.6 g/mol

2-[(2S,3R,4R,5S,6R)-2-Ethylsulfanyl-5-hydroxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]isoindole-1,3-dione

CAS No.: 115533-35-2

Reference Standards

VCID: VC0031149

Molecular Formula: C30H31NO6S

Molecular Weight: 533.6 g/mol

2-[(2S,3R,4R,5S,6R)-2-Ethylsulfanyl-5-hydroxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]isoindole-1,3-dione - 115533-35-2

CAS No. 115533-35-2
Product Name 2-[(2S,3R,4R,5S,6R)-2-Ethylsulfanyl-5-hydroxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]isoindole-1,3-dione
Molecular Formula C30H31NO6S
Molecular Weight 533.6 g/mol
IUPAC Name 2-[(2S,3R,4R,5S,6R)-2-ethylsulfanyl-5-hydroxy-4-phenylmethoxy-6-(phenylmethoxymethyl)oxan-3-yl]isoindole-1,3-dione
Standard InChI InChI=1S/C30H31NO6S/c1-2-38-30-25(31-28(33)22-15-9-10-16-23(22)29(31)34)27(36-18-21-13-7-4-8-14-21)26(32)24(37-30)19-35-17-20-11-5-3-6-12-20/h3-16,24-27,30,32H,2,17-19H2,1H3/t24-,25-,26-,27-,30+/m1/s1
Standard InChIKey ZJRWIBCTRDXSCL-YFQBHRANSA-N
Isomeric SMILES CCS[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)COCC2=CC=CC=C2)O)OCC3=CC=CC=C3)N4C(=O)C5=CC=CC=C5C4=O
SMILES CCSC1C(C(C(C(O1)COCC2=CC=CC=C2)O)OCC3=CC=CC=C3)N4C(=O)C5=CC=CC=C5C4=O
Canonical SMILES CCSC1C(C(C(C(O1)COCC2=CC=CC=C2)O)OCC3=CC=CC=C3)N4C(=O)C5=CC=CC=C5C4=O
PubChem Compound 11763197
Last Modified Nov 11 2021
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